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Compound of Interest

Compound Name: TCS 1102

Cat. No.: B1682611 Get Quote

TCS 1102 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of TCS 1102. Below

you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the

proper handling and use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of TCS 1102?

A1: For long-term storage, it is recommended to store the solid form of TCS 1102 at -20°C.[1]

[2] Some suppliers also indicate that storage at 4°C is suitable for shorter periods.[3] One

supplier suggests that the compound is stable at room temperature. For optimal stability, refer

to the recommendations in the table below.

Q2: What is the recommended storage condition for TCS 1102 stock solutions?

A2: Stock solutions of TCS 1102 should be stored at -80°C for long-term stability, which can

extend up to two years. For shorter periods, storage at -20°C for up to one year is also

acceptable.

Q3: In which solvents is TCS 1102 soluble?
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A3: TCS 1102 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) and ethanol

are common choices for preparing stock solutions. It is also soluble in N,N-Dimethylformamide

(DMF). However, it has poor solubility in aqueous solutions like PBS.

Q4: How long can I store TCS 1102 in its solid form?

A4: When stored at -20°C, the solid form of TCS 1102 is stable for at least four years. One

supplier suggests a stability of three years at -20°C and two years at 4°C.

Q5: Is it necessary to prepare fresh working solutions for in vivo experiments?

A5: Yes, for in vivo experiments, it is highly recommended to prepare the working solution fresh

on the same day of use to ensure its potency and stability.

Storage and Stability Data
Solid Form Storage and Stability

Storage Temperature Recommended Duration Stability

-20°C Long-term (months to years) ≥ 4 years

4°C Short-term (days to weeks) 2 years

Room Temperature
Not generally recommended

for long-term
Stable for shipping

Stock Solution Storage and Stability
Storage Temperature Recommended Duration

-80°C Up to 2 years

-20°C Up to 1 year

Solubility Data
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Solvent Concentration

DMSO ≥ 100 mg/mL (212.50 mM)

Ethanol 100 mM

DMF 25 mg/mL

DMF:PBS (pH 7.2) (1:10) 0.09 mg/mL

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL

Troubleshooting Guide
Issue: The compound has precipitated out of the stock solution.

Cause: The solubility limit may have been exceeded, or the solution may have been stored

at a lower temperature for an extended period.

Solution: Gently warm the solution and/or sonicate to aid in redissolving the compound.

When preparing the stock solution, ensure you are using a newly opened bottle of DMSO, as

it is hygroscopic and absorbed water can reduce solubility.

Issue: Inconsistent experimental results.

Cause: This could be due to the degradation of the compound in the working solution.

Solution: Always prepare fresh working solutions for your experiments, especially for in vivo

studies. Avoid repeated freeze-thaw cycles of the stock solution. Aliquoting the stock solution

into smaller, single-use volumes is recommended.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh the required amount of TCS 1102 solid powder. For

example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 470.59 g/mol ), you
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would need 4.71 mg of the compound.

Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to the solid

compound. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolve: Vortex or sonicate the mixture until the solid is completely dissolved. If necessary,

gentle warming can be applied.

Store: Store the stock solution in small aliquots at -80°C for long-term storage or -20°C for

shorter-term storage.

Visualized Experimental Workflow

Stock Solution Preparation Workflow

1. Weigh TCS 1102 Powder

2. Add Anhydrous DMSO

Precise Measurement

3. Dissolve (Vortex/Sonicate)

Ensure Complete Dissolution

4. Aliquot into Single-Use Tubes

Avoid Freeze-Thaw Cycles

5. Store at -80°C or -20°C

Long-Term Stability
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Click to download full resolution via product page

Caption: Workflow for Preparing TCS 1102 Stock Solution.

Signaling Pathway Information
TCS 1102 is a potent dual antagonist of the orexin receptor 1 (OX1R) and orexin receptor 2

(OX2R). Orexin neuropeptides (Orexin-A and Orexin-B) bind to these G-protein coupled

receptors to regulate various physiological processes, including wakefulness, appetite, and

reward. By blocking the binding of orexins to their receptors, TCS 1102 can modulate these

pathways.

TCS 1102 Mechanism of Action

Orexin A / Orexin B

OX1R OX2R

TCS 1102

Antagonist Antagonist

Downstream Signaling
(e.g., Wakefulness, Appetite)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682611#stability-of-tcs-1102-in-solution-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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